Cas no 240800-53-7 (5-Thiazolecarboxylicacid, 4-hydroxy-2-[3-(trifluoromethyl)phenyl]-, ethyl ester)

• Product Name: 5-Thiazolecarboxylicacid, 4-hydroxy-2-[3-(trifluoromethyl)phenyl]-, ethyl ester
• CAS No: 240800-53-7
• MF: C₁₃H₁₀F₃NO₃S
• MW: 317.283612728119
• MDL: MFCD00816796
• CID: 245637
• PubChem ID: 2774384
• Update Time: 2025-11-02

5-Thiazolecarboxylicacid, 4-hydroxy-2-[3-(trifluoromethyl)phenyl]-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylicacid, 4-hydroxy-2-[3-(trifluoromethyl)phenyl]-, ethyl ester
• Ethyl 4-hydroxy-2-[3-(trifluoromethyl)phenyl]-1,3-thiazole-5-carboxylate
• 5-(Ethoxycarbonyl)-4-hydroxy-2-[3-(trifluoromethyl)phenyl]-1,3-thiazole,3-[5-(Ethoxycarbonyl)-4-hydroxy-1,3-thiazol-2-yl]benzotrifluoride
• ETHYL 4-HYDROXY-2-[3-(TRIFLUOROMETHYL)PHENYL]THIAZOLE-5-CARBOXYLATE
• Ethyl 4-hydroxy-2-(3-(trifluoromethyl)phenyl)thiazole-5-carboxylate
• BP-10400
• CHEMBL1426840
• Maybridge1_008356
• 240800-53-7
• A817076
• HMS2785O05
• AKOS005072224
• DTXSID101162501
• FT-0626087
• Ethyl 4-hydroxy-2-[3-(trifluoromethyl)phenyl]-5-thiazolecarboxylate
• CS-0207441
• (5Z)-5-[ethoxy(hydroxy)methylene]-2-[3-(trifluoromethyl)phenyl]-2-thiazolin-4-one
• J-521016
• SMR000457017
• cid_5922688
• C13H10F3NO3S
• MLS000851000
• BDBM47829
• HMS565D18
• (5Z)-5-[ethoxy(hydroxy)methylidene]-2-[3-(trifluoromethyl)phenyl]-1,3-thiazol-4-one
• DA-0710
• (5Z)-5-[ethoxy(hydroxy)methylidene]-2-[3-(trifluoromethyl)phenyl]-4-thiazolone
• MFCD00816796
• 2,6-Diaminopyridine-3,5-disulfonyl dichloride
• (5Z)-5-[ethoxy(oxidanyl)methylidene]-2-[3-(trifluoromethyl)phenyl]-1,3-thiazol-4-one
• ETHYL4-HYDROXY-2-[3-(TRIFLUOROMETHYL)PHENYL]-1,3-THIAZOLE-5-CARBOXYLATE
• DB-030617
• 5-(Ethoxycarbonyl)-4-hydroxy-2-[3-(trifluoromethyl)phenyl]-1,3-thiazole, 3-[5-(Ethoxycarbonyl)-4-hydroxy-1,3-thiazol-2-yl]benzotrifluoride

• MDL： MFCD00816796
• Inchi： 1S/C13H10F3NO3S/c1-2-20-12(19)9-10(18)17-11(21-9)7-4-3-5-8(6-7)13(14,15)16/h3-6,18H,2H2,1H3
• InChI Key： WRONBITZBMSSSZ-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OCC)=C(N=C1C1=CC=CC(C(F)(F)F)=C1)O

Computed Properties

• Exact Mass: 317.03300
• Monoisotopic Mass: 317.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 488
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 84.2A^2

Experimental Properties

• Density: 1.417
• Melting Point: 114-115°C
• Boiling Point: 395.3°Cat760mmHg
• Flash Point: 192.9°C
• Refractive Index: 1.543
• PSA: 87.66000
• LogP: 3.71120

5-Thiazolecarboxylicacid, 4-hydroxy-2-[3-(trifluoromethyl)phenyl]-, ethyl ester Security Information

• Hazard Statement： Irritant
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT

Additional information on 5-Thiazolecarboxylicacid, 4-hydroxy-2-[3-(trifluoromethyl)phenyl]-, ethyl ester

Comprehensive Guide to 5-Thiazolecarboxylic acid, 4-hydroxy-2-[3-(trifluoromethyl)phenyl]-, ethyl ester (CAS No. 240800-53-7)

The compound 5-Thiazolecarboxylic acid, 4-hydroxy-2-[3-(trifluoromethyl)phenyl]-, ethyl ester (CAS No. 240800-53-7) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structural features, including the thiazole ring and trifluoromethylphenyl group, make it a valuable intermediate in drug discovery and material science. In this article, we explore its properties, applications, and the latest trends in its utilization.

Chemical Properties and Structure: The compound features a thiazole core, a five-membered heterocyclic ring containing sulfur and nitrogen, which is known for its bioactivity. The presence of the 4-hydroxy and ethyl ester functional groups enhances its solubility and reactivity, while the 3-(trifluoromethyl)phenyl moiety contributes to its lipophilicity and metabolic stability. These characteristics are crucial for its applications in medicinal chemistry.

Applications in Pharmaceutical Research: 5-Thiazolecarboxylic acid derivatives are widely studied for their potential as kinase inhibitors, antimicrobial agents, and anti-inflammatory compounds. The trifluoromethyl group is particularly valued in drug design due to its ability to improve binding affinity and pharmacokinetic properties. Researchers are investigating this compound for its role in developing next-generation therapeutics targeting diseases such as cancer and infectious diseases.

Agrochemical Uses: Beyond pharmaceuticals, 4-hydroxy-2-[3-(trifluoromethyl)phenyl]thiazole-5-carboxylic acid ethyl ester is explored in agrochemical formulations. Its structural motifs are found in herbicides and fungicides, where the thiazole ring and CF3 group enhance efficacy against resistant pests and pathogens. This aligns with the growing demand for sustainable crop protection solutions.

Synthetic Methods and Market Trends: The synthesis of CAS 240800-53-7 typically involves multi-step organic reactions, including esterification and cyclization. Recent advancements in green chemistry aim to optimize these processes for higher yields and lower environmental impact. The compound's market is driven by the expanding pharmaceutical and agrochemical sectors, particularly in regions like North America and Asia-Pacific.

SEO-Optimized Insights: Frequently searched questions include "What is 5-Thiazolecarboxylic acid, 4-hydroxy-2-[3-(trifluoromethyl)phenyl]-, ethyl ester used for?" and "How to synthesize CAS 240800-53-7?" Addressing these, we highlight its role in drug discovery and provide references to recent patents and publications. The compound’s relevance in AI-driven drug design and precision agriculture further boosts its searchability.

Safety and Handling: While not classified as hazardous, standard laboratory precautions should be followed when handling 5-Thiazolecarboxylic acid derivatives. Proper storage conditions (cool, dry place) and personal protective equipment (gloves, goggles) are recommended to ensure safe usage.

Future Prospects: With increasing interest in heterocyclic compounds and fluorinated pharmaceuticals, 240800-53-7 is poised to play a pivotal role in innovative research. Collaborations between academia and industry are expected to unlock new applications, particularly in targeted therapies and eco-friendly agrochemicals.

In summary, 5-Thiazolecarboxylic acid, 4-hydroxy-2-[3-(trifluoromethyl)phenyl]-, ethyl ester (CAS No. 240800-53-7) is a versatile compound with broad scientific and industrial significance. Its unique structure and functional groups make it a key player in advancing both human health and agricultural productivity.